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Compound of Interest

Compound Name: 7-Chloro-1-methyl-1H-indazole

Cat. No.: B572010

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 7-Chloro-1-methyl-1H-indazole, a key
heterocyclic compound utilized in medicinal chemistry and organic synthesis. We will explore
its fundamental properties, established synthesis protocols, and its role as a critical building
block in the development of novel therapeutic agents.

Compound Profile and Identification

7-Chloro-1-methyl-1H-indazole is a substituted indazole derivative. The indazole core, a
bicyclic aromatic heterocycle consisting of a benzene ring fused to a pyrazole ring, is a
recognized "privileged scaffold” in medicinal chemistry.[1][2] This structure is noted for its wide
range of biological activities, including anti-inflammatory, anti-cancer, and antimicrobial
properties.[2][3][4] The specific substitutions of a chlorine atom at the 7-position and a methyl
group at the 1-position of the indazole ring create a unique chemical entity with distinct
properties and reactivity, making it a valuable intermediate in targeted synthesis.[5]

Key Identification and Physicochemical Properties

A precise understanding of the compound's properties is foundational for its application in
research and development.
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Property Value Source
CAS Number 1216697-27-6 [6]
Molecular Formula CsH7CIN2 [7]
Molecular Weight 166.61 g/mol [7]
IUPAC Name 7-chloro-1-methyl-1H-indazole [7]
Canonical SMILES CN1N=CC2=C1C(=CC=C2)CI [7]
Appearance (Varies, often a solid) N/A

Chemical Structure

The structural arrangement of 7-Chloro-1-methyl-1H-indazole is crucial for its chemical
behavior. The diagram below illustrates the connectivity of atoms and the bicyclic ring system.

Caption: 2D structure of 7-Chloro-1-methyl-1H-indazole.

Synthesis and Manufacturing

The synthesis of substituted indazoles is a well-established area of organic chemistry, with
various methods available depending on the desired substitution pattern.[8] A common strategy
for producing N-alkylated indazoles involves the cyclization of appropriately substituted anilines
or related precursors.

While a specific, publicly documented synthesis for 7-Chloro-1-methyl-1H-indazole is not
readily available in peer-reviewed literature, a general and logical synthetic approach can be
proposed based on established indazole synthesis methodologies.[8][9] This hypothetical
workflow illustrates the key chemical transformations required.

Hypothetical Synthesis Workflow

This process involves the diazotization of a substituted aniline followed by an intramolecular
cyclization.

Caption: Hypothetical workflow for the synthesis of 7-Chloro-1-methyl-1H-indazole.
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Detailed Experimental Protocol (Hypothetical)

The following protocol is a representative example based on general procedures for indazole
synthesis and N-alkylation. This is an illustrative method and requires optimization and safety
assessment before implementation.

Step 1 & 2: Synthesis of 7-Chloro-1H-indazole (Adapted from general diazotization-cyclization
methods[8])

Preparation: Dissolve 2-chloro-6-methylaniline in a suitable acidic medium (e.g., aqueous
HCI) and cool the mixture to 0-5 °C in an ice bath.

Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO2z) dropwise
to the aniline solution. Maintain the temperature below 5 °C throughout the addition to
ensure the stability of the resulting diazonium salt.

Reductive Cyclization: To the solution containing the diazonium salt, slowly add a reducing
agent such as sodium sulfite (Na2SOs) or tin(ll) chloride (SnCl2). This step facilitates the
intramolecular cyclization to form the indazole ring.

Work-up: After the reaction is complete (monitored by TLC), neutralize the mixture and
extract the product with an appropriate organic solvent (e.g., ethyl acetate).

Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure. Purify the crude 7-Chloro-1H-indazole by column
chromatography or recrystallization.

Step 3: N-Methylation of 7-Chloro-1H-indazole

e Preparation: Dissolve the purified 7-Chloro-1H-indazole in an aprotic polar solvent such as
dimethylformamide (DMF).

o Deprotonation: Add a suitable base, such as potassium carbonate (K2COs) or sodium
hydride (NaH), to the solution to deprotonate the indazole nitrogen.

» Alkylation: Add methyl iodide (CHsl) to the reaction mixture. The reaction is typically stirred at
room temperature or gently heated until the starting material is consumed.
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o Work-up and Purification: Quench the reaction with water and extract the product into an
organic solvent. Wash the organic layer with brine, dry it, and concentrate it. Purify the final
product, 7-Chloro-1-methyl-1H-indazole, via silica gel chromatography to achieve high

purity.

Applications in Drug Discovery and Medicinal
Chemistry

Indazole derivatives are integral to modern drug discovery due to their ability to mimic
biological structures and interact with a variety of enzymatic targets.[1][2] 7-Chloro-1-methyl-
1H-indazole serves as a crucial building block for creating more complex molecules with
potential therapeutic value.

The specific substitution pattern of this compound provides medicinal chemists with a scaffold
that can be further functionalized. The chlorine atom at the 7-position can be a site for cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce new aryl or alkyl groups,
enabling the exploration of the chemical space around the core structure. This versatility is
critical in structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

While specific drugs derived directly from this molecule may not be publicly disclosed, its
structural motifs are found in compounds investigated for various diseases, including:

e Oncology: As intermediates for kinase inhibitors.[10]

» Neurology and Inflammation: The indazole core is present in various compounds targeting
pathways involved in these conditions.[4][5]

« Infectious Diseases: Substituted indazoles have been explored for their potential as
antibacterial and antiviral agents.[2][11]

Safety, Handling, and Storage

As with all laboratory chemicals, 7-Chloro-1-methyl-1H-indazole should be handled with
appropriate care.

e Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective
equipment (PPE), including safety glasses, gloves, and a lab coat.
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o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials.

o Toxicity: Specific toxicity data is limited. Compounds of this class should be treated as
potentially harmful if ingested, inhaled, or absorbed through the skin. Always consult the
Safety Data Sheet (SDS) provided by the supplier before use.

Conclusion

7-Chloro-1-methyl-1H-indazole is a specialized chemical intermediate of significant value to
the pharmaceutical and life sciences industries. Its defined structure, identified by CAS number
1216697-27-6, provides a robust starting point for the synthesis of complex, biologically active
molecules.[6] A thorough understanding of its properties, synthesis, and potential applications
enables researchers to effectively leverage this compound in the pursuit of novel therapeutics
and advanced chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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